Cas no 2138266-94-9 ([1,4'-Bipiperidine]-4-carboxylic acid, 2'-oxo-6'-(trifluoromethyl)-)

• Product Name: [1,4'-Bipiperidine]-4-carboxylic acid, 2'-oxo-6'-(trifluoromethyl)-
• CAS No: 2138266-94-9
• MF: C₁₂H₁₇F₃N₂O₃
• MW: 294.270193815231
• CID: 5300228
• Update Time: 2025-10-17

[1,4'-Bipiperidine]-4-carboxylic acid, 2'-oxo-6'-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 1-[2-oxo-6-(trifluoromethyl)piperidin-4-yl]piperidine-4-carboxylic acid
• [1,4'-Bipiperidine]-4-carboxylic acid, 2'-oxo-6'-(trifluoromethyl)-

• Inchi： 1S/C12H17F3N2O3/c13-12(14,15)9-5-8(6-10(18)16-9)17-3-1-7(2-4-17)11(19)20/h7-9H,1-6H2,(H,16,18)(H,19,20)
• InChI Key： NQLAIBWNTKMKKB-UHFFFAOYSA-N
• SMILES： FC(C1CC(CC(N1)=O)N1CCC(C(=O)O)CC1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 392
• XLogP3: -1.4
• Topological Polar Surface Area: 69.6

Additional information on [1,4'-Bipiperidine]-4-carboxylic acid, 2'-oxo-6'-(trifluoromethyl)-

[1,4'-Bipiperidine]-4-carboxylic acid, 2'-oxo-6'-(trifluoromethyl) (CAS No. 2138266-94-9): A Comprehensive Overview

[1,4'-Bipiperidine]-4-carboxylic acid, 2'-oxo-6'-(trifluoromethyl) (CAS No. 2138266-94-9) is a unique and structurally complex compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its bipiperidine core and functional groups, exhibits a range of potential biological activities that make it a valuable candidate for various therapeutic applications.

The molecular structure of [1,4'-Bipiperidine]-4-carboxylic acid, 2'-oxo-6'-(trifluoromethyl) is notable for its bipiperidine scaffold, which is a common motif in many bioactive compounds. The presence of the carboxylic acid group at the 4-position and the 2'-oxo and 6'-(trifluoromethyl) substituents adds to its chemical diversity and biological potential. These functional groups can influence the compound's solubility, stability, and interaction with biological targets.

Recent studies have highlighted the potential of [1,4'-Bipiperidine]-4-carboxylic acid, 2'-oxo-6'-(trifluoromethyl) in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties. The bipiperidine core is known to interact with specific receptors involved in inflammatory pathways, making it a promising lead for the development of anti-inflammatory drugs.

In addition to its anti-inflammatory activity, [1,4'-Bipiperidine]-4-carboxylic acid, 2'-oxo-6'-(trifluoromethyl) has been investigated for its potential as an analgesic agent. Preclinical studies have demonstrated that this compound can effectively reduce pain responses in animal models. The mechanism of action is thought to involve modulation of pain signaling pathways, particularly those involving opioid receptors.

The trifluoromethyl group present in [1,4'-Bipiperidine]-4-carboxylic acid, 2'-oxo-6'-(trifluoromethyl) is a key feature that contributes to its unique properties. This group can enhance the lipophilicity of the molecule, which may improve its ability to cross biological membranes and reach target sites. Furthermore, the trifluoromethyl group can influence the metabolic stability of the compound, potentially extending its half-life and improving its pharmacokinetic profile.

The oxo group at the 2'-position also plays a crucial role in the biological activity of [1,4'-Bipiperidine]-4-carboxylic acid, 2'-oxo-6'-(trifluoromethyl). This functional group can participate in hydrogen bonding interactions with target proteins, enhancing the binding affinity and selectivity of the compound. Such interactions are essential for achieving high potency and specificity in drug design.

Clinical trials are currently underway to evaluate the safety and efficacy of [1,4'-Bipiperidine]-4-carboxylic acid, 2'-oxo-6'-(trifluoromethyl) in human subjects. Preliminary results from phase I trials have shown promising outcomes with regard to safety profiles and pharmacokinetic parameters. These findings provide a strong foundation for advancing this compound into later stages of clinical development.

In conclusion, [1,4'-Bipiperidine]-4-carboxylic acid, 2'-oxo-6'-(trifluoromethyl) (CAS No. 2138266-94-9) represents a promising candidate for various therapeutic applications due to its unique molecular structure and diverse biological activities. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses. As more data becomes available from clinical trials and preclinical studies, this compound is likely to play an increasingly important role in the development of novel drugs for treating inflammatory diseases and pain conditions.